2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-4-carbonitrile

• IUPAC Name: 2-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C15H16N6/c1-12-2-3-14(19-18-12)20-6-8-21(9-7-20)15-10-13(11-16)4-5-17-15/h2-5,10H,6-9H2,1H3
• InChI Key: VGMOUCAGCWTGJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C3=NC=CC(=C3)C#N
• Molecular Formula: C15H16N6
• Molecular Weight: 280.33 g/mol
• CAS No.: 2380140-71-4

Description

The compound “2-[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]pyridine-4-carbonitrile” is a complex organic molecule that contains several functional groups, including a pyridine ring, a piperazine ring, and a nitrile group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and piperazine rings would give the molecule a certain degree of rigidity, while the nitrile group would introduce a polar character.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the nitrile group could be involved in nucleophilic addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the nitrile group might increase its polarity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties would need to be evaluated through laboratory testing.

Future Directions

The future research directions for this compound could involve further studies to explore its potential applications, such as its use as a pharmaceutical agent or a chemical intermediate. Additionally, research could be conducted to optimize its synthesis process and improve its yield and purity.